molecular formula C16H15IN2O B8291574 3-[1-(4-Iodobenzoyl)pyrrolidin-3-yl]pyridine

3-[1-(4-Iodobenzoyl)pyrrolidin-3-yl]pyridine

Cat. No.: B8291574
M. Wt: 378.21 g/mol
InChI Key: NWGDNFJSVHTORE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[1-(4-Iodobenzoyl)pyrrolidin-3-yl]pyridine is a useful research compound. Its molecular formula is C16H15IN2O and its molecular weight is 378.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H15IN2O

Molecular Weight

378.21 g/mol

IUPAC Name

(4-iodophenyl)-(3-pyridin-3-ylpyrrolidin-1-yl)methanone

InChI

InChI=1S/C16H15IN2O/c17-15-5-3-12(4-6-15)16(20)19-9-7-14(11-19)13-2-1-8-18-10-13/h1-6,8,10,14H,7,9,11H2

InChI Key

NWGDNFJSVHTORE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1C2=CN=CC=C2)C(=O)C3=CC=C(C=C3)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

i-5d (3.59 g, 24.2 mmol) was added to a stirred solution of 4-iodobenzoic acid (6.00 g, 24.2 mmol), N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (5.10 g, 26.6 mmol) and 1-hydroxybenzotriazole (3.70 g, 24.2 mmol) in DMF (100 mL). After 12 h, the reaction mixture was quenched with said, aq. NaHCO3 and extracted with EtOAc. The organic layer was washed with water and brine, dried (sodium sulfate) and concentrated in vacuo to afford the title compound i-21a. m/z (ES) 379 (MH)+.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
5.1 g
Type
reactant
Reaction Step One
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One

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